Cas no 1932502-07-2 ((2R,5S)-5-(chloromethyl)-N,N-dimethyloxolane-2-carboxamide)

• Product Name: (2R,5S)-5-(chloromethyl)-N,N-dimethyloxolane-2-carboxamide
• CAS No: 1932502-07-2
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• CID: 5246695
• Update Time: 2025-10-28

(2R,5S)-5-(chloromethyl)-N,N-dimethyloxolane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxamide, 5-(chloromethyl)tetrahydro-N,N-dimethyl-, (2R,5S)-
• (2R,5S)-5-(chloromethyl)-N,N-dimethyloxolane-2-carboxamide

• Inchi： 1S/C8H14ClNO2/c1-10(2)8(11)7-4-3-6(5-9)12-7/h6-7H,3-5H2,1-2H3/t6-,7+/m0/s1
• InChI Key： QMYHVXCYFINQBI-NKWVEPMBSA-N
• SMILES： O1[C@H](CCl)CC[C@@H]1C(N(C)C)=O

Additional information on (2R,5S)-5-(chloromethyl)-N,N-dimethyloxolane-2-carboxamide

Comprehensive Overview of (2R,5S)-5-(chloromethyl)-N,N-dimethyloxolane-2-carboxamide (CAS No. 1932502-07-2)

The compound (2R,5S)-5-(chloromethyl)-N,N-dimethyloxolane-2-carboxamide (CAS No. 1932502-07-2) is a chiral small molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the oxolane ring and chloromethyl substituent, make it a valuable intermediate for synthesizing bioactive compounds. This article delves into its properties, applications, and relevance to current scientific trends, addressing frequently searched questions in the field.

One of the most intriguing aspects of (2R,5S)-5-(chloromethyl)-N,N-dimethyloxolane-2-carboxamide is its stereochemistry. The (2R,5S) configuration ensures high enantiomeric purity, which is critical for drug development. Researchers are increasingly focusing on chiral molecules due to their improved efficacy and reduced side effects compared to racemic mixtures. This aligns with the growing demand for precision medicine and targeted therapies, topics frequently explored in modern pharmacology.

The oxolane (tetrahydrofuran) ring in this compound enhances its solubility and metabolic stability, making it a preferred scaffold in medicinal chemistry. Recent studies highlight the role of heterocyclic compounds in designing novel enzyme inhibitors and receptor modulators. Given the rising interest in AI-driven drug discovery, computational tools are now being employed to predict the interactions of such molecules with biological targets, a trend reflected in numerous search queries.

Another key feature is the chloromethyl group, which serves as a versatile handle for further functionalization. This moiety is particularly valuable in click chemistry and bioconjugation, techniques widely used in proteomics and diagnostic imaging. As the scientific community explores sustainable chemistry, methods to optimize the synthesis of (2R,5S)-5-(chloromethyl)-N,N-dimethyloxolane-2-carboxamide with minimal waste are gaining traction.

In agrochemical applications, this compound’s potential as a pesticide intermediate is under investigation. With global attention on food security and eco-friendly pest control, researchers are evaluating its derivatives for their efficacy and environmental impact. This ties into broader discussions about green chemistry and regulatory compliance, topics frequently searched by industry professionals.

The synthesis of (2R,5S)-5-(chloromethyl)-N,N-dimethyloxolane-2-carboxamide typically involves asymmetric catalysis, a field that has seen remarkable advancements. Catalytic methods using organocatalysts or transition metals are often discussed in forums and publications, reflecting their importance in modern organic synthesis. Additionally, the compound’s carboxamide group is a common motif in peptide mimetics, a hot topic in drug design.

From a regulatory perspective, CAS No. 1932502-07-2 is not classified as hazardous, aligning with the industry’s shift toward safer chemicals. However, proper handling protocols are essential, as with all laboratory reagents. This underscores the importance of chemical safety and risk assessment, subjects often queried by students and professionals alike.

In summary, (2R,5S)-5-(chloromethyl)-N,N-dimethyloxolane-2-carboxamide represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its relevance to cutting-edge research areas like chiral synthesis, AI-aided discovery, and sustainability ensures its continued prominence in scientific discourse. For those exploring its potential, understanding its structural nuances and synthetic pathways is paramount.